2-((4-amino-5-(phenylsulfonyl)pyrimidin-2-yl)thio)-N-(3-ethylphenyl)acetamide

• IUPAC Name: 2-[4-amino-5-(benzenesulfonyl)pyrimidin-2-yl]sulfanyl-N-(3-ethylphenyl)acetamide
• InChI: InChI=1S/C20H20N4O3S2/c1-2-14-7-6-8-15(11-14)23-18(25)13-28-20-22-12-17(19(21)24-20)29(26,27)16-9-4-3-5-10-16/h3-12H,2,13H2,1H3,(H,23,25)(H2,21,22,24)
• InChI Key: NBBRHTNSSFNTMK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)CSC2=NC=C(C(=N2)N)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C20H20N4O3S2
• Molecular Weight: 428.5 g/mol

Description

2-((4-amino-5-(phenylsulfonyl)pyrimidin-2-yl)thio)-N-(3-ethylphenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Antitumor Agents and DHFR Inhibitors

• Design and Synthesis for Antitumor Applications : Compounds similar to 2-((4-amino-5-(phenylsulfonyl)pyrimidin-2-yl)thio)-N-(3-ethylphenyl)acetamide have been synthesized as potential DHFR inhibitors and antitumor agents. Classical and nonclassical analogs of these compounds have shown significant inhibitory activity against human DHFR and several tumor cells in culture, highlighting their potential in cancer therapy (Gangjee et al., 2007). These studies also reveal the selectivity of some analogs for DHFR from pathogens causing opportunistic infections in immunocompromised patients.

• Dual Inhibitors of TS and DHFR : Research into classical and nonclassical 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines has produced compounds that act as dual inhibitors of thymidylate synthase (TS) and DHFR. These dual inhibitors have demonstrated potent antitumor activity, with certain modifications leading to increased potency and a broader spectrum of tumor inhibition (Gangjee et al., 2009).

Antimicrobial Activity

• Synthesis for Antimicrobial Use : Novel heterocyclic compounds incorporating a sulfamoyl moiety, related in structure to the compound of interest, have been synthesized and evaluated for antimicrobial activity. These compounds have shown promising results against bacterial and fungal strains, indicating their potential as antimicrobial agents (Darwish et al., 2014).

Glutaminase Inhibitors

• Pharmacological Evaluation as Glutaminase Inhibitors : Compounds structurally similar to this compound have been explored as glutaminase inhibitors. Studies have identified potent and selective allosteric inhibitors of kidney-type glutaminase (GLS), providing insights into their therapeutic potential for diseases where glutaminase activity is implicated (Shukla et al., 2012).